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Compound of Interest

Compound Name:
3-(2-Bromoethyl)pyridine

hydrobromide

CAS No.: 41039-91-2

Cat. No.: B1290233

Get Quote

Executive Safety Summary
3-(2-Bromoethyl)pyridine hydrobromide (CAS: 27482-48-0 / 41039-91-2) presents a dual-

hazard profile that dictates its disposal pathway.[1] It is not merely a toxic organic solid; it is a

corrosive salt with alkylating potential.

Primary Hazard (Chemical): Alkylating Agent. The bromoethyl side chain is highly

electrophilic, capable of alkylating DNA and proteins (genotoxicity risk).[2]

Secondary Hazard (Physical): Corrosive.[3] As a hydrobromide salt, it hydrolyzes to release

hydrobromic acid (HBr) in the presence of moisture, causing severe skin and eye burns.[2]

Disposal Directive:DO NOT neutralize on the benchtop unless part of a validated

experimental quench. DO NOT dispose of via sanitary sewer.[4] All waste must be collected

for high-temperature incineration.
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To ensure safety, one must understand the causality of the hazard.[2]

The Mechanism of Toxicity[2]
Alkylation: The carbon attached to the bromine is electron-deficient. Upon contact with

biological nucleophiles (e.g., Nitrogen-7 on Guanine in DNA), it undergoes nucleophilic

substitution (

), permanently modifying genetic material.[1][2] This classifies it as a suspect mutagen.

Acidification: The HBr moiety is labile. In solution or on moist mucous membranes, it

dissociates, lowering local pH and causing immediate coagulative necrosis of tissues.[2]

Chemical Incompatibility & Segregation
Proper segregation prevents uncontrolled reactions in the waste stream.

Incompatible Class Mechanistic Risk Segregation Action

Strong Bases (NaOH, KOH)

Deprotonation releases the

free base (3-(2-

bromoethyl)pyridine), which is

more volatile and lipophilic

(skin permeable) than the salt.

[1][2]

Strict Separation. Never mix

acid salts with basic waste

streams.

Oxidizers (Peroxides, Nitrates)

Potential for violent oxidation

of the pyridine ring or bromide

oxidation to free bromine gas (

).[1][2]

Store in separate secondary

containment.

Water/Moisture

Hydrolysis leads to HBr fumes

and degradation of the alkyl

bromide.[1]

Keep waste containers

hermetically sealed and

desiccated if possible.

Disposal Procedures: Step-by-Step
A. Solid Waste (Excess Reagent)
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Applicability: Expired shelf chemicals, spill cleanup residues, or contaminated solids.[2]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a

chemically resistant screw cap (Teflon/PTFE lined).

Labeling: Affix a hazardous waste label immediately.

Constituents: "3-(2-Bromoethyl)pyridine HBr, Solid"[1][2][5]

Hazard Checkbox: Toxic, Corrosive.[2][6]

Transfer: Transfer solid waste inside a chemical fume hood. Avoid dust generation.[3][4][7][8]

Deactivation (Optional but Recommended for Traces): For trace residues on spatulas or

glassware, rinse with a 10% Sodium Thiosulfate solution. Thiosulfate acts as a "soft"

nucleophile, safely displacing the bromide and neutralizing the alkylating potential before the

final wash.[2]

B. Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, reaction solvents containing the product.[2]

Stream Segregation:

Halogenated Solvent Stream: If dissolved in DCM, Chloroform, or Chlorobenzene.[2]

Aqueous Acid Stream: If dissolved in water or acidic buffers.

pH Check: Ensure the waste stream is not basic. If the solution is basic, the volatile free

base may be present.[2] Acidify slightly (pH 4-5) with dilute acetic acid to keep it in the non-

volatile salt form.

Accumulation: Pour into the appropriate satellite accumulation container (e.g., "Halogenated

Organic Waste"). Keep the container closed when not actively adding waste.[3][8][9]

C. Empty Containers
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Triple Rinse: Rinse the empty original container three times with a compatible solvent (e.g.,

acetone or water).

Rinsate Disposal: Collect the first three rinses as Hazardous Waste (see Section B).

Defacing: Deface the original label and mark as "Empty."

Disposal: Dispose of the glass/plastic container in the standard lab glass waste or recycling,

depending on institutional policy for "P-listed" vs. standard chemicals (Note: This compound

is generally not P-listed, so triple rinsing usually suffices for deregulation).[2]

Visualized Workflows
Figure 1: Waste Segregation Decision Tree
This diagram illustrates the logical flow for categorizing waste to prevent incompatibility

incidents.
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Waste Generation:
3-(2-Bromoethyl)pyridine HBr

Physical State?

Solid Waste
(Powder, contaminated gloves)

Solid

Liquid Waste
(Reaction mixture)

Liquid

Pack in HDPE/Glass
Label: 'Toxic, Corrosive'

Check Incompatibilities:
Is solution Basic (pH > 8)?

Solvent Type?

Halogenated Organic
Waste Stream

DCM, Chloroform

Aqueous/Acidic
Waste Stream

Water, Alcohols

No (Safe pH) ACTION: Acidify to pH 4-5
(Trap as non-volatile salt)

Yes (Risk of Free Base)

Click to download full resolution via product page

Caption: Decision logic for segregating waste streams to minimize volatility and reactivity risks.

Figure 2: Emergency Spill Response Protocol
Immediate actions to take in the event of a benchtop spill.
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Spill Detected 1. Alert & Evacuate
Immediate Area

2. Don PPE:
Nitrile Gloves (Double),

Goggles, Lab Coat

3. Containment:
Cover with absorbent pads

(Avoid dust generation)

4. Collection:
Scoop into sealable jar.

DO NOT sweep vigorously.

5. Decontamination:
Wipe surface with

10% Sodium Thiosulfate
6. Report to EHS

Click to download full resolution via product page

Caption: Step-by-step workflow for managing accidental spills of alkylating salts.

Regulatory Compliance & Documentation
RCRA Waste Classification (USA)
While 3-(2-Bromoethyl)pyridine is not explicitly "Listed" (P or U list) by CAS number in 40 CFR

261.33, it must be characterized by the generator.[2]

Characteristic of Corrosivity (D002): Applicable if the waste is aqueous and pH < 2.

Characteristic of Toxicity: Due to the pyridine ring, conservative disposal assumes it may

leach pyridine (D038) or simply be toxic.[2]

Recommended Waste Code: Most EHS departments classify this as "Hazardous Waste -

Toxic, Corrosive".[2]

Documentation Requirements
Every waste container sent for off-site disposal must include:

Full Chemical Name: No abbreviations/formulas (e.g., write "3-(2-Bromoethyl)pyridine
hydrobromide", not "BEP-HBr").

Hazard Profile: Checkboxes for "Toxic" and "Corrosive".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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